Cas no 60469-31-0 (Propanedioic acid, bicyclo[2.2.1]hept-2-yl-, bis(1,1-dimethylethyl) ester)

• Product name: Propanedioic acid, bicyclo[2.2.1]hept-2-yl-, bis(1,1-dimethylethyl) ester
• CAS No: 60469-31-0
• MF: C₁₈H₃₀O₄
• MW: 310.428406238556
• CID: 1620513

Propanedioic acid, bicyclo[2.2.1]hept-2-yl-, bis(1,1-dimethylethyl) ester Chemical and Physical Properties

Names and Identifiers

• Propanedioic acid, bicyclo[2.2.1]hept-2-yl-, bis(1,1-dimethylethyl) ester
• Propanedioic acid, 2-bicyclo[2.2.1]hept-2-yl-, 1,3-bis(1,1-dimethylethyl) ester

• Inchi： 1S/C18H30O4/c1-17(2,3)21-15(19)14(16(20)22-18(4,5)6)13-10-11-7-8-12(13)9-11/h11-14H,7-10H2,1-6H3
• InChI Key： NGJKNTGVSZPZCL-UHFFFAOYSA-N
• SMILES： C(OC(C)(C)C)(=O)C(C1CC2CC1CC2)C(OC(C)(C)C)=O

Computed Properties

• Exact Mass: 310.2145

Experimental Properties

• Density: 1.047±0.06 g/cm3(Predicted)
• Boiling Point: 358.1±15.0 °C(Predicted)
• PSA: 52.6
• pka: 12.72±0.20(Predicted)